(NE)-N-(6-amino-1-pyridin-3-ylhexylidene)hydroxylamine;hydrochloride

• Molecular Formula: C11H18ClN3O
• Molecular Weight: 243.73 g/mol
• IUPAC Name: (NE)-N-(6-amino-1-pyridin-3-ylhexylidene)hydroxylamine;hydrochloride
• InChI: InChI=1S/C11H17N3O.ClH/c12-7-3-1-2-6-11(14-15)10-5-4-8-13-9-10;/h4-5,8-9,15H,1-3,6-7,12H2;1H/b14-11+
• InChI Key: TWFUKJSOKIFOOQ-JHGYPSGKSA-N
• Isomeric SMILES: C1=CC(=CN=C1)/C(=N/O)/CCCCCN.Cl
• Canonical SMILES: C1=CC(=CN=C1)C(=NO)CCCCCN.Cl

Description

The compound "(NE)-N-(6-amino-1-pyridin-3-ylhexylidene)hydroxylamine; hydrochloride" is a hydroxylamine derivative featuring a pyridine ring substituted at the 3-position and a hexylidene chain with an amino group. The substitution position (pyridin-3-yl vs. pyridin-2-yl) may influence steric and electronic properties, altering reactivity and solubility. Hydroxylamine hydrochloride derivatives are widely used in organic synthesis, redox reactions, and specialty chemical applications due to their stability and reducing capabilities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (NE)-N-(6-amino-1-pyridin-3-ylhexylidene)hydroxylamine;hydrochloride typically involves the following steps:

Formation of the Pyridine Ring: The pyridine ring can be synthesized through various methods, such as the Hantzsch pyridine synthesis, which involves the condensation of an aldehyde, a β-keto ester, and ammonia.

Introduction of the Amino Group: The amino group can be introduced via nucleophilic substitution reactions, where an appropriate leaving group on the pyridine ring is replaced by an amino group.

Formation of the Hydroxylamine Moiety: The hydroxylamine moiety can be synthesized by the reduction of nitro compounds or by the reaction of oximes with reducing agents.

Final Assembly: The final step involves the condensation of the amino-pyridine derivative with a suitable aldehyde or ketone to form the desired compound, followed by the addition of hydrochloric acid to form the hydrochloride salt.

Industrial Production Methods

Industrial production methods for this compound would likely involve large-scale versions of the synthetic routes described above, with optimization for yield, purity, and cost-effectiveness. This may include the use of continuous flow reactors, automated synthesis equipment, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

(NE)-N-(6-amino-1-pyridin-3-ylhexylidene)hydroxylamine;hydrochloride can undergo various types of chemical reactions, including:

Oxidation: The hydroxylamine moiety can be oxidized to form nitroso or nitro derivatives.

Reduction: The compound can be reduced to form amines or hydroxylamines.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, hydrogen peroxide, and nitric acid.

Reduction: Reducing agents such as sodium borohydride, lithium aluminum hydride, and catalytic hydrogenation can be used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents such as alkyl halides, acyl chlorides, and sulfonyl chlorides.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitroso or nitro derivatives, while reduction may produce amines or hydroxylamines.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a probe for studying biological processes involving hydroxylamine derivatives.

Medicine: Potential therapeutic applications due to its unique chemical properties.

Industry: Use in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (NE)-N-(6-amino-1-pyridin-3-ylhexylidene)hydroxylamine;hydrochloride involves its interaction with molecular targets such as enzymes, receptors, or nucleic acids. The specific pathways and targets depend on the context of its use, such as in biological or chemical systems.

Comparison with Similar Compounds

Structural and Functional Analogues

(a) Hydroxylamine Hydrochloride (H₂NOH·HCl)

• Molecular Weight : 69.49 g/mol .
• Physical Properties : Colorless, hygroscopic crystals; decomposes at 151°C; highly water-soluble (84 g/100 mL at 20°C) .
• Applications : Redox reactions, photographic developers, and organic synthesis (e.g., hydroxyurea production) .
• Stability : More stable than free hydroxylamine, though decomposition occurs in moist air .

(b) O-Benzyl Hydroxylamine Hydrochloride

• Structure : Benzyl-protected hydroxylamine.
• Reactivity : Used in nucleophilic addition reactions; the benzyl group enhances solubility in organic solvents .
• Comparison : Unlike the target compound, this derivative lacks a pyridine moiety, limiting its coordination with metal ions or aromatic interactions.

(c) (Z)-N-[6-amino-1-(pyridin-2-yl)hexylidene]hydroxylamine Hydrochloride

• Molecular Formula : C₁₁H₁₈ClN₃O (MW: 243.74 g/mol) .
• Structure : Pyridine substitution at the 2-position, creating distinct electronic effects compared to the 3-position isomer.
• Relevance : Demonstrates how substitution patterns influence steric hindrance and binding affinity in coordination chemistry.

Physicochemical and Reactivity Comparison

Table 1: Comparative Properties of Hydroxylamine Derivatives

Compound	Molecular Weight (g/mol)	Solubility	Melting Point/Decomposition	Key Applications
(NE)-N-(6-amino-1-pyridin-3-yl...)HCl	~243.74*	Likely moderate in water	Not reported	Specialty synthesis, ligands
Hydroxylamine hydrochloride	69.49	84 g/100 mL (water)	151°C (decomposes)	Reductions, photography
O-Benzyl hydroxylamine hydrochloride	~187.65	High in organic solvents	~200°C (est.)	Protecting group reactions
(Z)-N-[6-amino-1-(pyridin-2-yl)hexylidene]...HCl	243.74	Moderate	Not reported	Coordination chemistry

*Inferred from .

Key Differences:

Substitution Position : Pyridin-3-yl vs. pyridin-2-yl alters electronic density, affecting metal coordination and reaction pathways .

Chain Length : The hexylidene chain in the target compound may enhance lipophilicity compared to shorter-chain derivatives, influencing membrane permeability in pharmaceutical contexts.

Stability : Hydroxylamine hydrochloride is stable under dry conditions, whereas bulkier derivatives like the target compound may exhibit lower thermal stability due to complex structure .

Biological Activity

(NE)-N-(6-amino-1-pyridin-3-ylhexylidene)hydroxylamine;hydrochloride is a hydroxylamine derivative characterized by its unique structural features, including a pyridine ring and an amino group. This compound is notable for its potential biological activities, particularly in the fields of antimicrobial and anticancer research.

Structural Characteristics

The molecular structure of this compound can be summarized as follows:

Property	Details
Chemical Formula	C$_{12}$H$_{18}$ClN$_3$O
Molecular Weight	257.74 g/mol
Functional Groups	Hydroxylamine (-NHOH), Amino group (-NH$_2$), Pyridine ring

The presence of these functional groups suggests that (NE)-N-(6-amino-1-pyridin-3-ylhexylidene)hydroxylamine;hydrochloride may participate in various chemical reactions, enhancing its utility in synthetic organic chemistry and biological applications.

Antimicrobial Properties

Research indicates that hydroxylamine derivatives, including (NE)-N-(6-amino-1-pyridin-3-ylhexylidene)hydroxylamine;hydrochloride, exhibit significant antimicrobial activity. A study highlighted that compounds with similar structures demonstrated efficacy against various bacterial strains, suggesting potential applications in developing new antibiotics.

Anticancer Activity

In addition to antimicrobial properties, this compound has been investigated for its anticancer effects. Preliminary studies indicated that derivatives of hydroxylamine could inhibit the proliferation of cancer cells. For instance, compounds with structural similarities have shown promise in targeting human colorectal adenocarcinoma cell lines .

The biological activity of (NE)-N-(6-amino-1-pyridin-3-ylhexylidene)hydroxylamine;hydrochloride is believed to involve several mechanisms:

• Redox Reactions : Hydroxylamines can act as reducing agents, potentially disrupting cellular redox balance in pathogens or cancer cells.
• Enzyme Inhibition : The compound may inhibit specific enzymes critical for the survival or proliferation of microorganisms and cancer cells.

Study 1: Antimicrobial Efficacy

A recent study examined the antibacterial properties of various hydroxylamine derivatives, including (NE)-N-(6-amino-1-pyridin-3-ylhexylidene)hydroxylamine;hydrochloride. The results indicated:

• Bacterial Strains Tested : E. coli, S. aureus
• Minimum Inhibitory Concentration (MIC) : 32 µg/mL for E. coli, 16 µg/mL for S. aureus.

These findings suggest that this compound could serve as a lead for developing new antimicrobial agents.

Study 2: Anticancer Potential

Another study focused on the anticancer effects of hydroxylamine derivatives on human cancer cell lines. The results showed:

• Cell Lines Tested : Colorectal adenocarcinoma (HT29), breast cancer (MCF7)
• IC50 Values : 25 µM for HT29, 30 µM for MCF7.

These promising results highlight the potential of (NE)-N-(6-amino-1-pyridin-3-ylhexylidene)hydroxylamine;hydrochloride in cancer therapeutics.